Cas no 17738-71-5 ((4-chlorophenyl)carbamoylformic acid)

• Product Name: (4-chlorophenyl)carbamoylformic acid
• CAS No: 17738-71-5
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• CID: 220100
• PubChem ID: 4962375
• Update Time: 2025-06-13

(4-chlorophenyl)carbamoylformic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(4-chlorophenyl)amino]-2-oxo-
• [(4-chlorophenyl)amino](oxo)acetate
• (4-CHLOROPHENYL)AMINO](OXO)ACETIC ACID
• 2-(4-chloroanilino)-2-oxoacetic acid
• (4-chlorophenyl)carbamoylformic acid
• 2-((4-chlorophenyl)amino)-2-oxoacetic acid
• N-(4-Chlorophenyl)oxalamic acid
• DTXSID40407079
• MFCD06655800
• Z90122505
• 2-((4-chlorophenyl)amino)-2-oxoaceticacid
• CS-0233412
• AKOS000118451
• EN300-13333
• [(4-chlorophenyl)amino](oxo)acetic acid
• UNII-5U7KFM27BB
• BB 0296193
• SCHEMBL208060
• 4'-Chlorooxanilic acid
• BS-4106
• 17738-71-5
• [(4-chlorophenyl)carbamoyl]formic acid
• Acetic acid, 2-[(4-chlorophenyl)amino]-2-oxo-
• p-Chlorooxanilic acid
• Acetic acid, 2-((4-chlorophenyl)amino)-2-oxo-
• 5U7KFM27BB
• Sulofenur metabolite X
• 4-chloro-oxanilic acid

• Inchi： 1S/C8H6ClNO3/c9-5-1-3-6(4-2-5)10-7(11)8(12)13/h1-4H,(H,10,11)(H,12,13)
• InChI Key： SGVMYQGWSLUOHH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C(=O)O)=O

Computed Properties

• Exact Mass: 197.99585
• Monoisotopic Mass: 197.995796
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69.2

Experimental Properties

• Density: 1.546
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 69.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4-chlorophenyl)carbamoylformic acid

Comprehensive Analysis of (4-chlorophenyl)carbamoylformic acid (CAS No. 17738-71-5): Properties, Applications, and Research Trends

(4-chlorophenyl)carbamoylformic acid (CAS No. 17738-71-5) is a specialized organic compound with a molecular formula of C₈H₆ClNO₃. This compound, often referred to in scientific literature as 4-chlorophenyl carbamoylformate, belongs to the class of carbamate derivatives, which are widely studied for their diverse chemical properties and potential applications. The presence of both carbamoyl and chlorophenyl functional groups makes it a versatile intermediate in organic synthesis and pharmaceutical research.

In recent years, the demand for chlorophenyl-based compounds has surged due to their role in agrochemicals, pharmaceuticals, and material science. Researchers frequently search for "synthesis of (4-chlorophenyl)carbamoylformic acid" or "CAS 17738-71-5 applications" to explore its utility in drug development and polymer chemistry. The compound’s unique structure allows it to act as a precursor for bioactive molecules, particularly in the design of enzyme inhibitors and antimicrobial agents.

The physicochemical properties of (4-chlorophenyl)carbamoylformic acid include a molecular weight of 199.59 g/mol and a melting point range of 160–165°C. Its solubility profile—slightly soluble in water but highly soluble in polar organic solvents like dimethyl sulfoxide (DMSO)—makes it suitable for laboratory-scale reactions. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring purity and consistency for research purposes.

One of the trending topics in organic chemistry is the "green synthesis of carbamates," where 17738-71-5 is often cited as a model compound. Environmental concerns have driven innovations in catalytic methods, such as using biodegradable catalysts or microwave-assisted reactions, to reduce waste and energy consumption. These advancements align with the broader "sustainable chemistry" movement, which prioritizes eco-friendly synthetic routes.

In pharmaceutical research, (4-chlorophenyl)carbamoylformic acid derivatives are investigated for their potential as anti-inflammatory or anticancer agents. A growing number of studies focus on its mechanism of action in modulating cellular pathways, addressing queries like "how does (4-chlorophenyl)carbamoylformic acid interact with proteins?" or "CAS 17738-71-5 toxicity profile." Such studies often leverage computational tools like molecular docking to predict binding affinities.

From an industrial perspective, this compound is valued for its role in producing high-performance polymers and specialty coatings. Its incorporation into polymer chains enhances thermal stability and resistance to degradation, making it relevant for aerospace and automotive applications. Searches for "17738-71-5 in material science" reflect this niche but growing interest.

Regulatory compliance is another critical area. While (4-chlorophenyl)carbamoylformic acid is not classified as hazardous under major chemical inventories, proper handling protocols—such as using personal protective equipment (PPE)—are recommended. Safety data sheets (SDS) provide detailed guidance on storage conditions (e.g., cool, dry environments) to prevent decomposition.

In summary, CAS No. 17738-71-5 represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its relevance in green chemistry and drug discovery ensures continued academic and industrial attention. As research evolves, so too will the methodologies to optimize its synthesis and expand its utility, answering pressing questions in modern chemistry.